2-(2-chloro-6-fluorophenyl)-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide
• InChI: InChI=1S/C13H15ClFNO3/c14-10-2-1-3-11(15)9(10)6-12(17)16-7-13(18)4-5-19-8-13/h1-3,18H,4-8H2,(H,16,17)
• InChI Key: WZROOYMPBGEOLS-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CNC(=O)CC2=C(C=CC=C2Cl)F)O
• Molecular Formula: C13H15ClFNO3
• Molecular Weight: 287.71 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide, commonly known as CFM-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. CFM-2 belongs to the class of acetamide derivatives and is known for its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CFM-2 involves the inhibition of viral replication by targeting the viral nucleoprotein. CFM-2 binds to the nucleoprotein and prevents it from binding to viral RNA, thereby inhibiting viral replication. Additionally, CFM-2 has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
CFM-2 has been found to exhibit several biochemical and physiological effects. It has been shown to induce the production of cytokines and chemokines, which play a crucial role in the immune response against viral infections. CFM-2 has also been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for use in lab experiments. It exhibits potent antiviral and anticancer properties, making it a valuable tool for studying viral infections and cancer. Additionally, CFM-2 has been shown to be non-toxic to normal cells, making it a safe compound to work with.
However, CFM-2 also has some limitations. It is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, CFM-2 is a challenging compound to synthesize, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions for research on CFM-2. One potential area of study is the development of CFM-2 derivatives with improved antiviral and anticancer properties. Additionally, further studies are needed to understand the long-term effects of CFM-2 and its potential use in clinical settings. Finally, the mechanism of action of CFM-2 needs to be further elucidated to improve our understanding of its biochemical and physiological effects.
Conclusion:
In conclusion, CFM-2 is a promising compound with potential applications in various research fields. Its potent antiviral and anticancer properties make it a valuable tool for studying viral infections and cancer. However, further research is needed to fully understand its long-term effects and potential use in clinical settings.

Synthesis Methods

The synthesis of CFM-2 involves a multi-step process that starts with the reaction of 2-chloro-6-fluoroaniline with ethyl 2-bromoacetate to obtain 2-(2-chloro-6-fluorophenyl)acetate. The intermediate is then treated with sodium hydride and 3-hydroxyoxetane to obtain the final product, CFM-2.

Scientific Research Applications

CFM-2 has been extensively studied for its potential applications in various research fields. It has been found to exhibit potent antiviral activity against a wide range of viruses, including influenza A and B, respiratory syncytial virus, and human parainfluenza virus. CFM-2 has also been shown to possess anticancer properties and has been studied for its potential use in cancer therapy.